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Compound of Interest

Compound Name: Methyl 6-oxohexanoate

Cat. No.: B013720

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl 6-oxohexanoate (CAS 6654-36-0) is an organic compound with a chemical structure
that suggests potential for fragrance applications, given that many aliphatic esters are utilized
as fragrance ingredients. However, a comprehensive review of industry literature and
specialized databases indicates that Methyl 6-oxohexanoate is not a commonly used or
documented fragrance ingredient. While some general chemical suppliers describe it as a
colorless liquid with a "special fragrance,"” more authoritative sources within the fragrance
industry explicitly state it is "not for fragrance use." There is a notable absence of a defined
olfactory profile, application data in consumer products, and inclusion in regulatory body listings
for fragrance materials.

These application notes serve to provide a detailed overview of the available information on
Methyl 6-oxohexanoate, clarify its status in the fragrance industry, and offer context by
presenting data and protocols for structurally related and commercially relevant fragrance
esters. This information is intended to guide researchers in evaluating the potential of this and
similar molecules as fragrance ingredients.

Physicochemical Properties of Methyl 6-
oxohexanoate
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A summary of the known physical and chemical properties of Methyl 6-oxohexanoate is
presented in Table 1. This data is essential for any initial assessment of a potential fragrance
ingredient, influencing factors such as volatility, solubility in fragrance bases, and stability.

Property Value Source

Molecular Formula C7H1203 ChemBK][1]

Molecular Weight 144.17 g/mol American Elements[2]
CAS Number 6654-36-0 American Elements[2]
Appearance Colorless liquid ChemBK[1]

Density 1 g/mL at 25°C ChemBK[1]

Boiling Point 83-86°C at 1.5 mmHg ChemBKJ1]

Flash Point 71°C ChemBK[1]

Soluble in some organic
Solubility solvents (e.g., alcohols, ChemBKJ1]

ethers); insoluble in water.[1]

Vapor Pressure 0.571 mmHg at 25°C ChemBK][1]

Olfactory Profile and Application in the Fragrance
Industry

There is a significant discrepancy in the available information regarding the olfactory properties
and use of Methyl 6-oxohexanoate.

o General Chemical Suppliers: Several chemical supplier databases describe Methyl 6-
oxohexanoate as having a "special fragrance" or a "strong aroma" and suggest its use in
the "fragrance and flavor manufacturing industry" and in cosmetics to impart a specific scent.

[1]

o Specialized Fragrance Industry Resources: In contrast, The Good Scents Company, a
reputable and widely used database in the fragrance industry, explicitly states that Methyl 6-
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oxohexanoate is "not for fragrance use." This resource provides no description of its odor,
which is a strong indicator of its lack of application in perfumery.

Conclusion on Application: The absence of a defined odor profile, coupled with the statement
from a key industry resource, strongly suggests that Methyl 6-oxohexanoate is not a
commercially significant fragrance ingredient. The reasons for this could include:

Undesirable or Weak Odor: The "special fragrance" may not be pleasant or strong enough
for use in consumer products.

e Instability: The molecule, containing both an ester and an aldehyde functional group, might
be unstable in certain product bases (e.g., acidic or alkaline conditions).

o Regulatory or Safety Concerns: The compound may not have been evaluated for safety for
use in fragrances, or it may have shown potential for adverse effects such as skin
sensitization.

o Cost of Production: The synthesis process may not be economically viable for large-scale
fragrance production.

Comparative Olfactory Data of Structurally Related
Esters

To provide context for researchers, Table 2 summarizes the olfactory profiles of several
aliphatic esters that are widely used in the fragrance industry. These examples illustrate the
types of scents that can be achieved with this chemical class.
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Compound CAS Number Molecular Formula  Odor Profile
Fruity, pineapple,
Methyl Hexanoate 106-70-7 C7H1402
sweet, ethereal
Fruity, pineapple,
Ethyl Hexanoate 123-66-0 CsH1602 o.p PP
waxy, sweet
Fruity, pineapple,
Allyl Hexanoate 123-68-2 CoH1602 P PP
sweet, fatty
) Wintergreen, sweet,
Methyl Salicylate 119-36-8 CsHsOs ] o
minty, medicinal
Banana, fruity, sweet,
Isoamyl Acetate 123-92-2 C7H1402

powerful

Experimental Protocols

While no specific protocols for the application of Methyl 6-oxohexanoate in fragrances are

available, the following are general methodologies for the synthesis and evaluation of novel

ester compounds as potential fragrance ingredients.

General Synthesis of Aliphatic Esters (Fischer

Esterification)

This protocol describes a general method for synthesizing an ester from a carboxylic acid and

an alcohol, which could be adapted for the synthesis of Methyl 6-oxohexanoate from 6-

oxohexanoic acid and methanol.

Materials:

Alcohol (e.g., methanol)

Carboxylic acid (e.g., 6-oxohexanoic acid)

Strong acid catalyst (e.g., concentrated sulfuric acid)

Anhydrous sodium sulfate or magnesium sulfate
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e Sodium bicarbonate solution (5%)

o Saturated sodium chloride solution (brine)

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

o Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,
distillation apparatus)

Procedure:

In a round-bottom flask, combine the carboxylic acid and a slight excess of the alcohol.
« Slowly and carefully add a catalytic amount of concentrated sulfuric acid.

» Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

o Cool the reaction mixture to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
« Filter to remove the drying agent.
» Purify the crude ester by distillation.

o Characterize the final product using techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Olfactory Evaluation of a Novel Compound

This protocol outlines the steps for a preliminary sensory evaluation of a newly synthesized
compound.

Materials:

 Purified compound
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» Ethanol (perfumer's grade, odorless)

e Glass vials

o Perfumer's smelling strips (blotters)

Procedure:

Prepare a 10% solution of the compound in ethanol.
e Dip a smelling strip into the solution, ensuring not to oversaturate it.
» Allow the solvent to evaporate for a few seconds.

o Evaluate the odor at different time points (top note, middle note, and base note) over several
hours.

» Record the odor characteristics using descriptive terms (e.g., fruity, floral, woody, citrus,
green, spicy).

» Note the perceived intensity and tenacity (how long the odor lasts).

o For a more detailed evaluation, prepare further dilutions (e.g., 1%, 0.1%) to assess the odor
profile at different concentrations.

Diagrams
Chemical Structure of Methyl 6-oxohexanoate
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Click to download full resolution via product page

Caption: Chemical structure of Methyl 6-oxohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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